Cas no 50390-80-2 (BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-)

• Product Name: BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-
• CAS No: 50390-80-2
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD11617736
• CID: 3370819
• PubChem ID: 55270142
• Update Time: 2025-04-21

BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-(ETHYLTHIO)-1-METHOXY-2-METHYL-
• ETHYL 4-METHOXY-3-METHYLPHENYL SULFIDE
• 4-(Ethylthio)-1-methoxy-2-methylbenzene
• 4-ethylsulfanyl-1-methoxy-2-methylbenzene
• AKOS006318945
• DTXSID301278948
• 50390-80-2

• MDL： MFCD11617736
• Inchi： 1S/C10H14OS/c1-4-12-9-5-6-10(11-3)8(2)7-9/h5-7H,4H2,1-3H3
• InChI Key： XXHQKVPWMWCBCH-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles